Cas no 6145-89-7 (5-morpholin-4-yl-N-(3-morpholin-4-ylpropyl)-2-nitroaniline)

5-morpholin-4-yl-N-(3-morpholin-4-ylpropyl)-2-nitroaniline structure
6145-89-7 structure
Product Name:5-morpholin-4-yl-N-(3-morpholin-4-ylpropyl)-2-nitroaniline
CAS No:6145-89-7
MF:C17H26N4O4
MW:350.412744045258
CID:1628286
PubChem ID:2888090
Update Time:2025-04-21

5-morpholin-4-yl-N-(3-morpholin-4-ylpropyl)-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 5-morpholin-4-yl-N-(3-morpholin-4-ylpropyl)-2-nitroaniline
    • 4-Morpholinepropanamine, N-[5-(4-morpholinyl)-2-nitrophenyl]-
    • 5-(Morpholin-4-yl)-N-[3-(morpholin-4-yl)propyl]-2-nitroaniline
    • EU-0019043
    • SR-01000530362
    • BIM-0047150.P001
    • STK082293
    • CBMicro_047170
    • (5-morpholin-4-yl-2-nitrophenyl)(3-morpholin-4-ylpropyl)amine
    • SR-01000530362-1
    • AKOS000423849
    • 5-(4-morpholinyl)-N-[3-(4-morpholinyl)propyl]-2-nitroaniline
    • 6145-89-7
    • DTXSID90387377
    • Inchi: 1S/C17H26N4O4/c22-21(23)17-3-2-15(20-8-12-25-13-9-20)14-16(17)18-4-1-5-19-6-10-24-11-7-19/h2-3,14,18H,1,4-13H2
    • InChI Key: BHBGCWPAOYWEBC-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CCCNC1=C(C=CC(=C1)N1CCOCC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 350.19558
  • Monoisotopic Mass: 350.19540532g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 82.8Ų

Experimental Properties

  • PSA: 80.11
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